![molecular formula C18H16F2N4O2 B278782 N-[4-(difluoromethoxy)phenyl]-5-ethyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide](/img/structure/B278782.png)
N-[4-(difluoromethoxy)phenyl]-5-ethyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[4-(difluoromethoxy)phenyl]-5-ethyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide, also known as DFP-10825, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of pyrazole derivatives and has been found to exhibit a range of pharmacological activities.
Mechanism of Action
The mechanism of action of N-[4-(difluoromethoxy)phenyl]-5-ethyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide is not fully understood. However, it has been found to modulate the activity of various enzymes and receptors in the body. For example, this compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. By inhibiting COX-2 activity, this compound has been found to exhibit anti-inflammatory and analgesic properties.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. It has been found to inhibit the growth of various cancer cell lines, making it a promising candidate for cancer therapy. In addition, this compound has been found to reduce inflammation and pain in animal models, suggesting its potential use as an anti-inflammatory and analgesic agent.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-[4-(difluoromethoxy)phenyl]-5-ethyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide in lab experiments is its ability to modulate the activity of various enzymes and receptors in the body. This makes it a versatile compound that can be used to study a range of biological processes. However, one of the limitations of using this compound is its potential toxicity. Further studies are needed to determine the safety and efficacy of this compound in humans.
Future Directions
There are several future directions for research on N-[4-(difluoromethoxy)phenyl]-5-ethyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide. One potential area of research is the development of this compound-based drugs for the treatment of cancer and inflammatory diseases. Another potential area of research is the study of the mechanism of action of this compound, which could lead to the discovery of new therapeutic targets. Finally, further studies are needed to determine the safety and efficacy of this compound in humans, which could pave the way for its use in clinical settings.
Conclusion:
In conclusion, this compound is a promising compound that has been extensively studied for its potential therapeutic applications. Its ability to modulate the activity of various enzymes and receptors in the body makes it a versatile compound that can be used to study a range of biological processes. However, further studies are needed to determine the safety and efficacy of this compound in humans before it can be used in clinical settings.
Synthesis Methods
The synthesis of N-[4-(difluoromethoxy)phenyl]-5-ethyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide involves the reaction of 4-(difluoromethoxy)aniline with ethyl 5-amino-1-(2-pyridinyl)-1H-pyrazole-4-carboxylate in the presence of a catalyst. The resulting product is then purified and characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry.
Scientific Research Applications
N-[4-(difluoromethoxy)phenyl]-5-ethyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit a range of pharmacological activities such as anti-inflammatory, analgesic, and anti-cancer properties. In addition, this compound has been found to modulate the activity of various enzymes and receptors in the body, making it a promising candidate for drug development.
properties
Molecular Formula |
C18H16F2N4O2 |
---|---|
Molecular Weight |
358.3 g/mol |
IUPAC Name |
N-[4-(difluoromethoxy)phenyl]-5-ethyl-1-pyridin-2-ylpyrazole-4-carboxamide |
InChI |
InChI=1S/C18H16F2N4O2/c1-2-15-14(11-22-24(15)16-5-3-4-10-21-16)17(25)23-12-6-8-13(9-7-12)26-18(19)20/h3-11,18H,2H2,1H3,(H,23,25) |
InChI Key |
HLVMSYKHICBVNF-UHFFFAOYSA-N |
SMILES |
CCC1=C(C=NN1C2=CC=CC=N2)C(=O)NC3=CC=C(C=C3)OC(F)F |
Canonical SMILES |
CCC1=C(C=NN1C2=CC=CC=N2)C(=O)NC3=CC=C(C=C3)OC(F)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.